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Compound of Interest

Compound Name: MOBS

Cat. No.: B048909 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of 3-(N-morpholino)propanesulfonic acid

(MOPS) buffer, a vital component in a wide array of research applications. Tailored for

researchers, scientists, and drug development professionals, this document outlines key

considerations for purchasing MOPS buffer, detailed experimental protocols for its use, and

visual workflows to aid in experimental design.

Selecting the Right MOPS Buffer: A Comparative
Analysis of Suppliers
Choosing the appropriate grade and supplier of MOPS buffer is critical for experimental

success and reproducibility. The quality of the buffer can impact everything from enzyme

kinetics to the integrity of nucleic acids. Below is a summary of technical specifications for

MOPS buffer from various reputable suppliers to facilitate an informed purchasing decision.
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Supplier/Produ
ct Name

Purity/Grade pH Range pKa (at 25°C)
Key
Specifications/
Notes

Hopax Fine

Chemicals
≥ 99.5% 6.5 - 7.9[1] 7.0 – 7.4[1]

Heavy Metals (as

Pb): ≤ 5 ppm;

Moisture: ≤ 1.0%

[1]. Offers

customized

specifications for

bulk orders.

Carl ROTH

(PUFFERAN®)
≥ 99.5% 6.5 - 7.9[2] - -

RPI ≥ 99.0% 6.5 - 7.9[3]
7.20 ± 0.2 (at

20°C)[3]

Heavy Metals:

<5 ppm;

DNase/RNase:

None Detected;

Endotoxin: ≤ 0.5

EU/mg[3].

Sigma-Aldrich

(Molecular

Biology Grade)

≥ 99% 6.5 - 7.9 7.20 -

BioSpectra (Bio

Ultra Grade)
≥ 99.0% 6.5 - 7.9[4] 7.2 (at 20°C)[4]

Absorbance (260

nm): ≤ 0.030 a.u.

[4]

New Desheng
≥ 99% (Analytical

Purity)
-

Stable between

6-8

High solubility

and stable

chemical

properties[5].

Detailed Experimental Protocols
MOPS buffer's utility spans across numerous molecular biology and biochemistry techniques.

Its stable pH control in the physiological range makes it an excellent choice for sensitive
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experiments.

RNA Electrophoresis
MOPS buffer is the standard for denaturing agarose gel electrophoresis of RNA, as it maintains

a stable pH in the presence of formaldehyde, a common denaturant.

Protocol: Denaturing Formaldehyde-Agarose Gel Electrophoresis of RNA

Preparation of 10X MOPS Running Buffer (0.2 M MOPS, 50 mM Sodium Acetate, 10 mM

EDTA, pH 7.0):

Dissolve 41.86 g of MOPS (free acid) in approximately 800 mL of DEPC-treated water.

Add 4.1 g of sodium acetate.

Add 3.72 g of disodium EDTA.

Adjust the pH to 7.0 with NaOH.

Bring the final volume to 1 L with DEPC-treated water.

Sterilize by filtration through a 0.22 µm filter.[6][7]

Preparation of the Denaturing Agarose Gel (e.g., 1.2%):

In a fume hood, add 1.2 g of agarose to 72 mL of DEPC-treated water and microwave until

dissolved.

Allow the solution to cool to approximately 60°C.

Add 10 mL of 10X MOPS running buffer and 18 mL of 37% formaldehyde. Mix thoroughly.

[7]

Pour the gel into a casting tray and allow it to solidify.

Sample Preparation and Electrophoresis:
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To your RNA sample (up to 20 µg), add 1 µL of 10X MOPS buffer, 2 µL of 37%

formaldehyde, and 5 µL of formamide.[7]

Heat the samples at 70°C for 5-10 minutes, then immediately place on ice.[8]

Add loading dye to the samples.

Place the gel in an electrophoresis tank and fill with 1X MOPS running buffer.

Load the samples into the wells and run the gel at a constant voltage.[8]

Protein Purification
The non-coordinating nature of MOPS with most metal ions makes it a suitable buffer for

various protein purification techniques, including chromatography.

Protocol: General Protein Purification using MOPS-based Buffers

Buffer Preparation (Example for Affinity Chromatography):

Lysis Buffer: 50 mM MOPS pH 7.4, 300 mM NaCl, 10 mM imidazole, 1 mM DTT, and

protease inhibitors.

Wash Buffer: 50 mM MOPS pH 7.4, 300 mM NaCl, 20 mM imidazole.

Elution Buffer: 50 mM MOPS pH 7.4, 300 mM NaCl, 250 mM imidazole.

Cell Lysis and Lysate Clarification:

Resuspend the cell pellet in ice-cold Lysis Buffer.

Lyse the cells using an appropriate method (e.g., sonication, French press).

Centrifuge the lysate at high speed to pellet cellular debris.

Affinity Chromatography:

Equilibrate the affinity resin column with Lysis Buffer.
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Load the clarified lysate onto the column.

Wash the column with Wash Buffer to remove non-specifically bound proteins.

Elute the target protein with Elution Buffer.

Collect fractions and analyze for the presence of the purified protein (e.g., by SDS-PAGE).

Mammalian Cell Culture
MOPS can be used as a buffering agent in cell culture media, particularly in applications where

CO2 incubators are not used or when enhanced pH stability is required.[9]

Protocol: Supplementing Cell Culture Media with MOPS

Preparation of a 1 M Sterile MOPS Stock Solution (pH 7.4):

Dissolve 209.26 g of MOPS (free acid) in approximately 800 mL of nuclease-free water.

Adjust the pH to 7.4 with 10 N NaOH.

Bring the final volume to 1 L with nuclease-free water.

Sterilize the solution by filtration through a 0.22 µm filter.

Supplementing Media:

Aseptically add the sterile 1 M MOPS stock solution to the desired basal medium to a final

concentration of 10-20 mM.

Note: The optimal concentration of MOPS can be cell-line dependent, and it is

recommended to test for potential cytotoxicity at concentrations above 20 mM.[9]

Enzymatic Assays
MOPS is an excellent choice for many enzymatic assays due to its stable pH buffering in the

neutral range and minimal interference with enzyme activity.[10]

Protocol: General Spectrophotometric Enzyme Assay
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Preparation of Assay Buffer:

Prepare a working solution of MOPS buffer (e.g., 50 mM) at the desired pH for the enzyme

of interest.

Reaction Setup:

In a cuvette or microplate well, combine the MOPS assay buffer, the substrate, and any

necessary cofactors.

Equilibrate the reaction mixture to the optimal temperature for the enzyme.

Initiation and Measurement:

Initiate the reaction by adding the enzyme to the mixture.

Immediately begin monitoring the change in absorbance at a specific wavelength using a

spectrophotometer.

Calculate the initial reaction velocity from the linear portion of the reaction curve.

Visualizing Experimental Workflows
To further clarify the integration of MOPS buffer into common laboratory procedures, the

following diagrams illustrate the key steps in each process.
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Caption: Workflow for RNA Denaturing Gel Electrophoresis using MOPS buffer.
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Caption: General workflow for protein purification using MOPS-based buffers.
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Caption: General workflow for a spectrophotometric enzymatic assay using a MOPS-based

buffer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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